N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 3-[[2-(4-methoxyphenoxy)acetyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H22N2O4/c1-13(2)20-19(23)14-5-4-6-15(11-14)21-18(22)12-25-17-9-7-16(24-3)8-10-17/h4-11,13H,12H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: PINZLVDGDFNYRB-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)OC

Description

N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide, also known as GW501516, is a synthetic drug that was developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases. It belongs to a class of compounds called selective androgen receptor modulators (SARMs) and is known for its ability to enhance endurance and fat burning in athletes. However, due to its potential health risks, the drug has not been approved for human use and is only available for research purposes.

Mechanism of Action

N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. This receptor plays a key role in regulating the metabolism of fatty acids and glucose, and its activation leads to increased fat burning and improved endurance. In addition, PPARδ activation has been shown to have anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide has been shown to have a number of biochemical and physiological effects in animal studies. These include increased fat burning, improved endurance, reduced inflammation, and improved insulin sensitivity. In addition, the drug has been shown to increase HDL cholesterol levels and reduce triglyceride levels.

Advantages and Limitations for Lab Experiments

N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide has several advantages for laboratory experiments, including its ability to enhance endurance and fat burning in animal models. However, the drug is not approved for human use and has potential health risks, including an increased risk of cancer and liver damage. In addition, the drug is expensive and may not be readily available for research purposes.

Future Directions

There are several potential future directions for research on N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide. One area of interest is its potential use in treating metabolic and cardiovascular diseases, including diabetes and atherosclerosis. In addition, the drug may have applications in treating cancer and other diseases characterized by inflammation and metabolic dysfunction. Further research is needed to fully understand the potential benefits and risks of N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide and to develop safe and effective treatments based on its mechanism of action.

Synthesis Methods

N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide is synthesized through a multistep process involving the reaction of various chemical intermediates. The synthesis begins with the preparation of 2,4-dichlorophenol, which is then reacted with 4-methoxyphenol to form the intermediate 4-methoxyphenyl-2,4-dichlorophenyl ether. This intermediate is then reacted with N-isopropyl-3-aminobenzamide to form N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide.

Scientific Research Applications

N-isopropyl-3-{[(4-methoxyphenoxy)acetyl]amino}benzamide has been extensively studied for its potential applications in treating metabolic and cardiovascular diseases. It has been shown to improve insulin sensitivity, reduce inflammation, and increase HDL cholesterol levels. In addition, the drug has been studied for its potential use in treating cancer, as it has been shown to inhibit the growth of certain cancer cells.